2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid

• IUPAC Name: 2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid
• InChI: InChI=1S/C16H15NO5S2/c1-9-4-2-3-5-10(9)8-12-14(20)17(16(23)24-12)11(15(21)22)6-7-13(18)19/h2-5,8,11H,6-7H2,1H3,(H,18,19)(H,21,22)/b12-8-
• InChI Key: LIQICRUPUCEYTG-WQLSENKSSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)N(C(=S)S2)C(CCC(=O)O)C(=O)O
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)N(C(=S)S2)C(CCC(=O)O)C(=O)O
• Molecular Formula: C16H15NO5S2
• Molecular Weight: 365.4 g/mol

Description

2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid is a useful research compound. Its molecular formula is C16H15NO5S2 and its molecular weight is 365.42. The purity is usually 95%.
BenchChem offers high-quality 2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

The structural framework related to 2-[(5Z)-5-[(2-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanedioic acid has been explored for its potential in synthesizing compounds with antimicrobial properties. Gouda et al. (2010) synthesized thiazolidin-4-one derivatives and evaluated them as antimicrobial agents, finding that some exhibited promising activities against pathogenic organisms. This suggests the potential for derivatives of the compound to be synthesized and tested for antimicrobial efficacy, particularly against resistant strains of bacteria and fungi (Gouda, Berghot, Shoeib, & Khalil, 2010).

Anticancer and Anticonvulsant Activities

Derivatives of thiazolidinone, sharing a common core with the mentioned compound, have been synthesized and evaluated for their biological activities, including anticancer and anticonvulsant effects. Research by Buzun et al. (2021) led to the identification of thiazolidinone derivatives with significant antimitotic activity, highlighting the therapeutic potential of such compounds in cancer treatment. Furthermore, Agarwal et al. (2006) synthesized thiazolidinonyl 2-oxo/thiobarbituric acids and demonstrated their anticonvulsant activity in vivo, underscoring the versatility of thiazolidinone derivatives in medicinal chemistry (Buzun et al., 2021; Agarwal et al., 2006).